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Compound of Interest

Compound Name: Tetradecamethylhexasiloxane

Cat. No.: B090760 Get Quote

Technical Support Center: Gas Chromatography
(GC) Analysis
Welcome to our dedicated support center for troubleshooting and preventing contamination

from vial septa in your GC analysis. This guide is designed for researchers, scientists, and drug

development professionals to quickly identify and resolve common issues, ensuring the

integrity and accuracy of your chromatographic results.

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments, providing

clear, actionable steps to resolve them.

Q1: I'm seeing unexpected peaks (ghost peaks) in my
blank chromatograms. What is the cause and how do I
fix it?
A1: Ghost peaks are signals in your chromatogram that are not related to your sample. They

are typically caused by contamination from various sources, with vial and inlet septa being

common culprits.[1] The two primary mechanisms are septa bleed and septa coring.

Septa Bleed: This occurs when volatile compounds, such as silicone oils and phthalates, are

released from the septum due to high temperatures in the GC inlet.[2][3] These compounds
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can accumulate on the column and elute as sharp, repetitive peaks, especially during

temperature-programmed runs.[1][4]

Septa Coring: This happens when small particles of the septum are torn away by the syringe

needle during injection.[2] These particles fall into the hot inlet liner, where they degrade and

release contaminants that are then swept onto the column.[3]

Troubleshooting Workflow: Investigating Ghost Peaks
Use the following workflow to systematically identify the source of the contamination.
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Ghost Peaks Observed
in Blank Run

Perform a 'No Injection' Blank Run
(Run method without actuating syringe)

Ghost Peaks Still PresentYes

Ghost Peaks Disappear
No

Source is likely Inlet System
(Inlet Septum, Liner, Carrier Gas)

Source is likely Vial/Syringe
(Vial Cap Septum, Solvent, Syringe)

1. Replace Inlet Septum
(Use pre-conditioned, high-temp septum)

1. Check Solvent-Septum Compatibility
(Use PTFE-lined septa)

2. Replace Inlet Liner & O-ring 3. Check Carrier Gas Purity & Traps

2. Use a Fresh Vial with a New Septum 3. Run a Blank with a Different Solvent Batch
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Start: Select Septum

Inlet Temp > 350°C?

Use BTO or High-Temp
Specialty Septum

Yes

Aggressive Organic Solvent?

No

Use PTFE-Lined Septum
(e.g., PTFE/Silicone)

Yes

Multiple Injections
from Same Vial?

No (Aqueous)

Use PTFE/Silicone
(Excellent Resealability)

Yes

PTFE/Red Rubber is an
Economical Option for

Single Injections

No

Selection Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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